4-propionylphenyl 2-(4-methylphenyl)-4-quinolinecarboxylate

• IUPAC Name: (4-propanoylphenyl) 2-(4-methylphenyl)quinoline-4-carboxylate
• InChI: InChI=1S/C26H21NO3/c1-3-25(28)19-12-14-20(15-13-19)30-26(29)22-16-24(18-10-8-17(2)9-11-18)27-23-7-5-4-6-21(22)23/h4-16H,3H2,1-2H3
• InChI Key: ZYUNCKOHBFYONC-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC=C(C=C1)OC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=C(C=C4)C
• Molecular Formula: C26H21NO3
• Molecular Weight: 395.4 g/mol

Description

Synthesis Analysis

The synthesis of quinoline derivatives, including compounds similar to “4-Propionylphenyl 2-(4-Methylphenyl)-4-Quinolinecarboxylate,” involves several innovative methods. One approach includes the reaction of methyl 3-amino-4-cyano-5-methylthiothiophene-2-carboxylate with dimethyl acetylenedicarboxylate (DMAD) in the presence of potassium carbonate, leading to polyfunctionalized quinolines (Tominaga et al., 1994). Another method involves direct C-C bond cleavage of 1,3-dicarbonyl compounds as a single-carbon synthon for the synthesis of 2-aryl-4-quinolinecarboxylates, showcasing an efficient, metal-free process (Zhou et al., 2021).

Molecular Structure Analysis

The molecular structure of quinoline derivatives has been analyzed through various techniques, including X-ray crystallography. For example, the structure of (E)-1-(6-Chloro-2-methyl-4-phenyl-3-quinolyl)-3-(2-methoxyphenyl)prop-2-en-1-one was determined, revealing specific dihedral angles and hydrogen-bonded dimers, which are crucial for understanding the compound's physical and chemical behavior (Shahani et al., 2010).

Chemical Reactions and Properties

Quinoline derivatives undergo various chemical reactions, including ligand-promoted triple sequential C-H activation reactions, to build molecular complexity from simpler structures. This methodology enables the synthesis of diverse 4-aryl-2-quinolinones from propionamides, illustrating the compound's reactivity and potential for creating complex molecules (Deng et al., 2014).

Physical Properties Analysis

The physical properties, including photoluminescent properties of quinoline derivatives, have been a subject of research due to their implications in the development of OLEDs and other electronic devices. Quinoline derivatives containing a biphenyl group and an α, β-diarylacrylonitrile unit emit blue to green fluorescence under UV irradiation, indicating their potential in electronic applications (Li et al., 2011).

Chemical Properties Analysis

The chemical properties of quinoline derivatives, including their ability to act as cyclooxygenase-2 (COX-2) inhibitors, have been explored. The design and synthesis of 4-carboxyl quinoline derivatives with specific substituents have led to the identification of potent COX-2 inhibitors, demonstrating the compound's therapeutic potential (Zarghi et al., 2009).